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Compound Name: Mifepristone methochloride

Cat. No.: B035002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mifepristone, a synthetic steroid, is a potent progesterone and glucocorticoid receptor

antagonist.[1][2][3][4] Its utility in research and clinical settings is often hampered by its poor

aqueous solubility.[5][6][7] The methochloride salt of mifepristone is expected to exhibit

improved solubility in aqueous media, facilitating its use in various experimental paradigms.

This document provides detailed protocols for the preparation and stability assessment of

Mifepristone methochloride aqueous solutions intended for research purposes. Additionally, it

outlines the key signaling pathways affected by mifepristone.

Physicochemical Properties and Solubility
While specific experimental data for Mifepristone methochloride is limited, the properties of

the parent compound, Mifepristone (RU-486), are well-documented. The addition of the

methochloride group is anticipated to increase hydrophilicity.

Table 1: Physicochemical Properties of Mifepristone and Mifepristone Methochloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b035002?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/9046951/
https://consensus.app/questions/mifepristone-mechanism-of-action/
https://go.drugbank.com/drugs/DB00834
https://www.ncbi.nlm.nih.gov/books/NBK557612/
https://pubchem.ncbi.nlm.nih.gov/compound/Mifepristone
https://www.accessdata.fda.gov/drugsatfda_docs/label/2000/20687lbl.htm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/020687s020lbl.pdf
https://www.benchchem.com/product/b035002?utm_src=pdf-body
https://www.benchchem.com/product/b035002?utm_src=pdf-body
https://www.benchchem.com/product/b035002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Mifepristone
Mifepristone
Methochloride

Reference

Synonym RU-486 - [8]

Chemical Formula C₂₉H₃₅NO₂ C₃₀H₃₈ClNO₂ [8][9]

Molecular Weight 429.6 g/mol 479.09 g/mol [6][7]

Appearance Yellow powder - [6][7]

Storage Temperature -20°C (as solid) -20°C [8][9]

Table 2: Solubility Profile of Mifepristone

Solvent Solubility Reference

Water Poorly soluble / Insoluble [3][5][10]

Methanol Very soluble [5][6]

Chloroform Very soluble [5][6]

Acetone Very soluble [5][6]

Ethanol ~20 mg/mL [8][11]

DMSO ~30 mg/mL to 85 mg/mL [8][10]

DMF ~30 mg/mL [8]

1:4 DMF:PBS (pH 7.2) ~0.2 mg/mL (via dilution) [8]

Experimental Protocols
Protocol 1: Preparation of Mifepristone Methochloride Aqueous Solution

This protocol provides two approaches. Method A should be attempted first, as it is the

simplest. Method B is an alternative if the desired concentration is not achieved with Method A.

Materials and Equipment:
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Mifepristone methochloride powder

Sterile, deionized or distilled water

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Magnetic stirrer and stir bar

Analytical balance

Sterile conical tubes (15 mL or 50 mL)

Sterile syringe filters (0.22 µm)

Workflow for Aqueous Solution Preparation
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Method A: Direct Dissolution

Method B: Co-Solvent Method
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Caption: Workflow for preparing Mifepristone Methochloride aqueous solution.
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Method A: Direct Dissolution in Aqueous Solvent

Weighing: Accurately weigh the desired amount of Mifepristone methochloride powder

using an analytical balance.

Dissolution: Transfer the powder to a sterile conical tube. Add the desired volume of the

aqueous solvent (e.g., sterile water or PBS) to achieve the target concentration.

Mixing: Tightly cap the tube and vortex vigorously for 2-5 minutes. If necessary, use a

magnetic stirrer at room temperature.

Observation: Visually inspect the solution for any undissolved particulate matter. If the

compound is fully dissolved, proceed to step 5. If not, Method B may be required.

Sterilization: Sterile filter the solution using a 0.22 µm syringe filter into a new sterile tube.

Storage: Store the solution at the recommended temperature. For mifepristone, aqueous

solutions are not recommended for storage for more than one day.[8] The stability of the

methochloride salt solution should be experimentally determined (see Protocol 2).

Method B: Co-Solvent Method (if direct dissolution fails)

Weighing: Accurately weigh the desired amount of Mifepristone methochloride powder.

Initial Dissolution: Add a minimal volume of DMSO to the powder (e.g., 50-100 µL) and

vortex until the solid is completely dissolved.

Dilution: While vigorously vortexing or stirring, slowly add the aqueous buffer (e.g., PBS)

dropwise to the DMSO concentrate until the final desired volume is reached. Note: The final

concentration of DMSO should be kept as low as possible (ideally <0.5%) to avoid solvent

effects in biological assays.

Observation: Observe the solution carefully during dilution. If the solution becomes cloudy or

a precipitate forms, the solubility limit in that co-solvent mixture has been exceeded.

Sterilization: Sterile filter the final solution using a 0.22 µm syringe filter.
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Storage: Store appropriately and use promptly. Always run a vehicle control (DMSO + buffer)

in experiments.

Protocol 2: Assessment of Aqueous Solution Stability by UV-Vis Spectroscopy

This protocol provides a basic method to assess the stability of the prepared solution over a

time course.

Materials and Equipment:

Prepared Mifepristone methochloride aqueous solution

UV-Vis Spectrophotometer

Quartz or UV-transparent cuvettes

The same aqueous solvent used for preparation (as a blank)

Procedure:

Initial Measurement (T=0):

Set the spectrophotometer to scan a UV wavelength range (e.g., 220-400 nm) to identify

the absorbance maximum (λmax) of Mifepristone. Mifepristone has known λmax values

around 261 and 303 nm.[8]

Blank the spectrophotometer with the aqueous solvent.

Measure the full spectrum absorbance of the freshly prepared solution. Record the

absorbance value at λmax.

Incubation: Store the remaining solution under desired conditions (e.g., 4°C, room

temperature).

Time-Point Measurements: At specified time points (e.g., 1, 4, 8, 24, 48 hours), take an

aliquot of the stored solution.

Analysis:
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Allow the aliquot to return to room temperature.

Blank the spectrophotometer again.

Measure the absorbance at the pre-determined λmax.

Data Interpretation: A significant decrease in absorbance at λmax over time suggests

degradation or precipitation of the compound. The solution is generally considered stable if

the absorbance remains within ~90-95% of the initial reading.

Mechanism of Action: Signaling Pathway
Mifepristone exerts its biological effects primarily by acting as a competitive antagonist at the

progesterone receptor (PR) and the glucocorticoid receptor (GR).[1][2][12] This antagonism

blocks the downstream signaling cascades normally initiated by progesterone and cortisol.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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